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Get Quote

Executive Summary

5,6-Methylenedioxy-2-aminoindane (MDAI) is a rigid analogue of 3,4-
methylenedioxyamphetamine (MDA) and 3,4-methylenedioxymethamphetamine (MDMA).[1][2]
[3] First characterized in depth by the Nichols group at Purdue University in 1990, MDAI was
developed as a pharmacological probe to decouple the serotonin-releasing effects of
entactogens from their neurotoxic potential.[3][4]

Unlike MDMA, MDAI acts as a highly selective serotonin releasing agent (SSRA) with minimal
dopaminergic activity and, crucially, no observed serotonergic neurotoxicity in rodent models.
This guide outlines the specific "Nichols Route"—a regioselective synthesis designed to install
the amine at the 2-position of the indane ring, a structural necessity for its unique binding
profile.

Chemical Foundation & Strategy
The Regiochemistry Challenge
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The primary synthetic challenge in creating MDA is the positioning of the amino group.

o Direct Amination Risk: Standard reductive amination of 1-indanone typically yields 1-
aminoindane, which is pharmacologically distinct and less desirable.

e The Nichols Solution: To achieve the 2-amino configuration, the synthesis utilizes an
isonitroso (oxime) intermediate at the C2 position of 1-indanone. This is followed by a two-
stage reduction sequence to first create the amine and then remove the benzylic oxygen.

Structure-Activity Relationship (SAR)

MDAI represents a "conformationally restricted” analogue. By tethering the alkyl chain of MDA
back into the aromatic ring (forming the indane system), the molecule is locked in a specific
rotameric conformation. This rigidity increases selectivity for the Serotonin Transporter (SERT)
while reducing affinity for the Dopamine Transporter (DAT), thereby mitigating the oxidative
stress associated with dopamine metabolism.

Detailed Synthetic Protocol
Phase 1: Assembly of the Indanone Core

The synthesis begins with the construction of the 5,6-methylenedioxy-1-indanone scaffold from
commercially available precursors.

Reagents: Piperonal (Heliotropin), Malonic Acid, Thionyl Chloride (

), Aluminum Chloride (
).

o Knoevenagel Condensation: Piperonal is condensed with malonic acid in pyridine/piperidine
to yield 3,4-methylenedioxycinnamic acid.

e Hydrogenation: The double bond is reduced (H2/Pd-C) to form 3-(3,4-
methylenedioxyphenyl)propionic acid.

e Cyclization (The Friedel-Crafts Step):

o Activation: The propionic acid derivative is refluxed with
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to generate the acid chloride.

o Ring Closure: The acid chloride is treated with a Lewis acid (

or

) in dichloromethane (DCM) or dry benzene. This intramolecular Friedel-Crafts acylation
closes the ring to form 5,6-methylenedioxy-1-indanone.

Phase 2: Regioselective Nitrogen Insertion

This is the critical deviation from standard amphetamine synthesis.
Reagents: Butyl Nitrite (or Isopentyl Nitrite), Hydrochloric Acid, Methanol/Ether.

 Nitrosation: The indanone is dissolved in methanol/ether. Butyl nitrite is added slowly in the
presence of acid catalyst (HCI).

e Mechanism: The reaction targets the alpha-carbon (C2), creating 2-(hydroxyimino)-5,6-
methylenedioxy-1-indanone (also known as the isonitroso ketone).

» Validation: The product precipitates as a solid. Successful formation is visually confirmed by
a color change (often yellow/orange) and a distinct shift in melting point compared to the
starting ketone.

Phase 3: The Double Reduction Sequence

To obtain MDA, the C1 ketone must be removed, and the C2 oxime reduced to an amine.
Reagents: Lithium Aluminum Hydride (

), Palladium on Carbon (Pd/C), Perchloric Acid (
) or HCI.

e Reduction A (Oxime to Amino-Alcohol):
o The isonitroso ketone is added to a suspension of

in dry THF.
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o Result: This reduces the C1 ketone to an alcohol and the C2 oxime to an amine, yielding
2-amino-5,6-methylenedioxy-1-indanol.

o Note: At this stage, the molecule is a diastereomeric mixture of amino-alcohols.
e Reduction B (Hydrogenolysis):

o The amino-alcohol is dissolved in glacial acetic acid or ethanol containing a strong acid
catalyst (

or
)

o The mixture is subjected to catalytic hydrogenation (

at 40-60 psi) over 10% Pd/C.

o Mechanism:[3][5] This selectively cleaves the benzylic C1-OH bond, leaving the C2-amine
intact.

« |solation: The catalyst is filtered, solvent evaporated, and the residue recrystallized (typically
from IPA/Et20) to yield 5,6-methylenedioxy-2-aminoindane HCI (MDAI).

Process Visualization (Graphviz)
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Caption: The Nichols regioselective route for MDAI synthesis, highlighting the critical isonitroso
intermediate required to secure the 2-amino position.

Pharmacological Profile & Data

MDAI is defined by its high selectivity.[3] The following table contrasts MDAI with MDMA,
illustrating the "neurotoxic safety margin" established by Nichols.
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Parameter MDMA (Ecstasy) MDAI (Nichols) Implication

MDAI produces

) SERT (Highly empathy/relaxation
Primary Target SERT > DAT > NET ) )
Selective) without extreme
stimulation.
Reduced oxidative
Dopamine Release High Negligible stress on nerve
terminals.
Validates the "rigid
o Documented (5-HT )
Neurotoxicity ) None Observed analogue" hypothesis
depletion)
for safety.
Prevents formation of
] Forms Alpha-Methyl- No Alpha-Methyl o
Metabolism ) toxic thioether
DA (Toxic) group

metabolites.

Mechanism of Action

MDAI functions as a non-neurotoxic serotonin releasing agent.[3][4][6] It binds to the serotonin
transporter (SERT) and reverses the flow of serotonin, increasing synaptic concentrations.

e Discrimination: In drug discrimination studies, MDMA-trained rats generalize to MDAI,
indicating a similar subjective "entactogenic" state.

o Therapeutic Potential: Originally investigated as a potential antidepressant or
psychotherapeutic adjunct that lacks the abuse potential and toxicity of amphetamines.

Safety & Handling
Chemical Safety

o Butyl Nitrite: Highly volatile and a potent vasodilator. Must be handled in a fume hood to

avoid inhalation (risk of methemoglobinemia).

e Lithium Aluminum Hydride (
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): Pyrophoric. Reacts violently with water. Use strictly dry solvents (THF) and inert
atmosphere (Argon/Nitrogen).

e Perchloric Acid (

): If used in the hydrogenolysis step, it presents an explosion hazard with organic materials.
HCl is a safer alternative if yields permit.

Legal Status

While MDAI was developed as a research chemical, its structural similarity to MDA has led to it
being controlled in many jurisdictions (e.g., UK Class B, various analogue acts). Researchers
must verify local scheduling before synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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